![molecular formula C30H22N2OS2 B301437 2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide](/img/structure/B301437.png)
2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide
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Overview
Description
2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide is a chemical compound that belongs to the class of benzothiazole derivatives. It is a potent and selective inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is responsible for the hydrolysis of the endocannabinoid 2-arachidonoylglycerol (2-AG). This compound has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide involves the inhibition of the enzyme monoacylglycerol lipase (this compound), which is responsible for the hydrolysis of the endocannabinoid 2-arachidonoylglycerol (2-AG). By inhibiting this compound, this compound increases the levels of 2-AG, which in turn activates the cannabinoid receptors CB1 and CB2, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the activation of the cannabinoid receptors CB1 and CB2, which are involved in various physiological processes such as pain sensation, appetite, mood, and immune function. This compound has been shown to reduce pain and inflammation, improve cognitive function, and inhibit the growth and metastasis of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide in lab experiments include its high potency and selectivity for this compound, which allows for precise and targeted inhibition of this enzyme. However, the limitations of using this compound include its relatively high cost and limited availability, which may restrict its use in certain experiments.
Future Directions
There are several future directions for the research on 2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide. One direction is to explore its potential therapeutic applications in other diseases such as epilepsy, anxiety, and depression. Another direction is to investigate its mechanism of action in more detail, including its effects on other enzymes and signaling pathways. Furthermore, the development of more potent and selective inhibitors of this compound based on the structure of this compound may lead to the discovery of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide involves the reaction of 2-aminobenzenethiol with 2-bromo-1-naphthaldehyde, followed by the addition of 2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazole-6-carboxylic acid and acetic anhydride. The reaction is carried out in the presence of a catalyst such as triethylamine and yields the desired compound in good yield and purity.
Scientific Research Applications
2-(1-naphthyl)-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}acetamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit the growth and metastasis of various cancer cells, including breast, lung, and pancreatic cancer cells. In inflammation, it has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. In neurological disorders, it has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and multiple sclerosis.
properties
Molecular Formula |
C30H22N2OS2 |
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Molecular Weight |
490.6 g/mol |
IUPAC Name |
2-naphthalen-1-yl-N-[2-(naphthalen-1-ylmethylsulfanyl)-1,3-benzothiazol-6-yl]acetamide |
InChI |
InChI=1S/C30H22N2OS2/c33-29(17-22-11-5-9-20-7-1-3-13-25(20)22)31-24-15-16-27-28(18-24)35-30(32-27)34-19-23-12-6-10-21-8-2-4-14-26(21)23/h1-16,18H,17,19H2,(H,31,33) |
InChI Key |
SHVZSOKYHLIFAW-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC4=C(C=C3)N=C(S4)SCC5=CC=CC6=CC=CC=C65 |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC4=C(C=C3)N=C(S4)SCC5=CC=CC6=CC=CC=C65 |
Origin of Product |
United States |
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